Cas no 898765-34-9 (3'-Bromo-2,2-dimethylbutyrophenone)

• Product Name: 3'-Bromo-2,2-dimethylbutyrophenone
• CAS No: 898765-34-9
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 871995
• PubChem ID: 24724031
• Update Time: 2025-08-05

3'-Bromo-2,2-dimethylbutyrophenone Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)-2,2-dimethylbutan-1-one
• 3'-BROMO-2,2-DIMETHYLBUTYROPHENONE
• MFCD03841130
• DTXSID10642430
• AKOS016019523
• 898765-34-9
• 3'-Bromo-2,2-dimethylbutyrophenone

• MDL： MFCD03841130
• Inchi： 1S/C12H15BrO/c1-4-12(2,3)11(14)9-6-5-7-10(13)8-9/h5-8H,4H2,1-3H3
• InChI Key： ZITYTODTASZTSC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C(C)(C)CC)=O

Computed Properties

• Exact Mass: 254.03100
• Monoisotopic Mass: 254.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.06800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3'-Bromo-2,2-dimethylbutyrophenone

3'-Bromo-2,2-Dimethylbutyrophenone

3'-Bromo-2,2-Dimethylbutyrophenone is a compound with the CAS number 898765-34-9, and it belongs to the class of organic compounds known as aryl ketones. This compound is characterized by its unique structure, which includes a bromine substituent at the 3' position of the phenyl ring and two methyl groups attached to the 2-position of the butyrophenone moiety. The combination of these substituents imparts distinct chemical and physical properties to the molecule, making it a subject of interest in various research and industrial applications.

The synthesis of 3'-Bromo-2,2-Dimethylbutyrophenone typically involves multi-step organic reactions, often starting from readily available starting materials such as bromobenzene derivatives and ketones. The key steps in its synthesis may include Friedel-Crafts acylation, bromination, and subsequent alkylation or acylation reactions to introduce the desired substituents. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, ensuring its suitability for downstream applications.

One of the most significant areas of research involving 3'-Bromo-2,2-Dimethylbutyrophenone is its application in medicinal chemistry. This compound has been investigated as a potential lead molecule in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Its structure allows for modulation of biological activity through strategic substitution patterns, making it a valuable tool in exploring new therapeutic agents.

Recent studies have also highlighted the role of 3'-Bromo-2,2-Dimethylbutyrophenone in chemical biology, particularly in understanding protein-ligand interactions. By incorporating this compound into assays designed to study enzyme inhibition or receptor binding, researchers have gained insights into its potential as a modulator of key biological pathways. These findings underscore its importance in advancing our understanding of complex biological systems.

In addition to its role in life sciences, 3'-Bromo-2,2-Dimethylbutyrophenone has found applications in materials science, where it serves as a precursor for the synthesis of advanced materials such as polymers and nanoparticles. Its ability to undergo various chemical transformations makes it a versatile building block in material synthesis.

The physical properties of 3'-Bromo-2,2-Dimethylbutyrophenone, including its melting point, boiling point, and solubility characteristics, are critical factors influencing its use in different applications. Researchers have conducted detailed analyses to determine these properties under various conditions, ensuring that they align with the requirements of specific industrial or laboratory settings.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of 3'-Bromo-2,2-Dimethylbutyrophenone is essential for assessing its impact on ecosystems. Studies have been conducted to evaluate its biodegradability under aerobic and anaerobic conditions, as well as its potential toxicity to aquatic organisms. These studies contribute to developing safe handling protocols and disposal methods for this compound.

In conclusion, 3'-Bromo-2,2-Dimethylbutyrophenone (CAS No: 898765-34-9) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and chemical properties make it a valuable tool in research and industry alike. As ongoing studies continue to uncover new insights into its potential uses and effects, this compound remains at the forefront of scientific exploration.